Methyl 3-hydroxy-5-(1-methoxypropan-2-yloxy)benzoate

• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: methyl 3-hydroxy-5-(1-methoxypropan-2-yloxy)benzoate
• InChI: InChI=1S/C12H16O5/c1-8(7-15-2)17-11-5-9(12(14)16-3)4-10(13)6-11/h4-6,8,13H,7H2,1-3H3
• InChI Key: JGIXKHBUAQEBSU-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)OC1=CC(=CC(=C1)O)C(=O)OC

Description

Methyl 3-hydroxy-5-(1-methoxypropan-2-yloxy)benzoate is a useful research compound. Its molecular formula is C12H16O5 and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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Procedure details

To a solution of Methyl 3-(benzyloxy)-5-(1-methoxypropan-2-yloxy)benzoate (Intermediate 4) (11.2 g, 33.93 mmol) in methanol (150 mL) was added Pd/C (1.12°g, 10% w/w), and the resulting suspension was stirred at ambient temperature overnight under hydrogen atmosphere. The catalyst was filtered off and washed with methanol and THF, and filtrate was evaporated to give methyl 3-hydroxy-5-(1-methoxypropan-2-yloxy)benzoate (8 g, 33.33 mmol, 98%) as white solid.